Cas no 1269293-78-8 (1-(4-Bromo-phenyl)-5-fluoro-1H-pyrazole-4-carboxylic acid ethyl ester)

• Product Name: 1-(4-Bromo-phenyl)-5-fluoro-1H-pyrazole-4-carboxylic acid ethyl ester
• CAS No: 1269293-78-8
• MF: C₁₂H₁₀BrFN₂O₂
• MW: 313.122405529022
• CID: 3163545
• PubChem ID: 53429346
• Update Time: 2025-04-21

1-(4-Bromo-phenyl)-5-fluoro-1H-pyrazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-phenyl)-5-fluoro-1H-pyrazole-4-carboxylic acid ethyl ester
• 1269293-78-8
• ETHYL 1-(4-BROMOPHENYL)-5-FLUORO-1H-PYRAZOLE-4-CARBOXYLATE

• Inchi： 1S/C12H10BrFN2O2/c1-2-18-12(17)10-7-15-16(11(10)14)9-5-3-8(13)4-6-9/h3-7H,2H2,1H3
• InChI Key： UUMLNJOWSQHKFV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(=C(C(=O)OCC)C=N1)F

Computed Properties

• Exact Mass: 311.99097Da
• Monoisotopic Mass: 311.99097Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.1Ų